6,6-Difluoro-5,6,7,8,9,10-hexahydrobenzo[8]annulen-5-ol

• IUPAC Name: 6,6-difluoro-7,8,9,10-tetrahydro-5H-benzo[8]annulen-5-ol
• InChI: InChI=1S/C12H14F2O/c13-12(14)8-4-3-6-9-5-1-2-7-10(9)11(12)15/h1-2,5,7,11,15H,3-4,6,8H2
• InChI Key: VWCAUBIIMCTGHB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C2=CC=CC=C2C1)O)(F)F
• Molecular Formula: C12H14F2O
• Molecular Weight: 212.24 g/mol

Description

“6,6-Difluoro-5,6,7,8,9,10-hexahydrobenzo8annulen-5-ol” is a complex chemical compound with the CAS Number: 2225141-81-9. It has a molecular weight of 212.24. It is available in powder form.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C12H14F2O/c13-12(14)8-4-3-6-9-5-1-2-7-10(9)11(12)15/h1-2,5,7,11,15H,3-4,6,8H2. This code provides a specific description of the compound’s molecular structure, including the arrangement of its atoms and bonds.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 212.24. It is a powder at room temperature. The compound is stored at a temperature of 4°C.

Scientific Research Applications

Organic Synthesis

6,6-Difluoro-5,6,7,8,9,10-hexahydrobenzo8annulen-5-ol is a valuable compound in organic synthesis due to its difluorinated cyclohexene structure, which can serve as a synthetic intermediate. Researchers can use this compound to synthesize various fluorinated analogs of natural products, potentially leading to the development of new pharmaceuticals with enhanced activity and stability.

Material Science

The rigid structure of 6,6-Difluoro-5,6,7,8,9,10-hexahydrobenzo8annulen-5-ol makes it a candidate for the development of new materials. Its incorporation into polymers could lead to materials with unique properties, such as increased resistance to degradation under harsh conditions, making it suitable for use in extreme environments.

Agrochemical Research

In agrochemical research, the introduction of fluorine atoms has been known to enhance the activity and selectivity of pesticides and herbicides. 6,6-Difluoro-5,6,7,8,9,10-hexahydrobenzo8annulen-5-ol could be used as a precursor for developing new agrochemicals that are more effective at lower doses, reducing environmental impact.

Analytical Chemistry

Lastly, in analytical chemistry, derivatives of this compound could be used as standards or reagents in chromatographic methods to detect, quantify, or isolate specific analytes in complex mixtures.

Each of these applications demonstrates the versatility and potential of 6,6-Difluoro-5,6,7,8,9,10-hexahydrobenzo8annulen-5-ol in scientific research, highlighting its importance across various fields of study. The compound’s unique structure and properties make it a valuable tool for innovation and discovery.

Safety And Hazards

The safety information for this compound indicates that it should be handled with care. Specific hazard statements were not available in the resources I found.